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Compound of Interest

Compound Name: Heneicosanol

Cat. No.: B102992

Essential Safety and Handling Guide for
Heneicosanol

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling Heneicosanol. Adherence to these
procedures is essential for maintaining a safe laboratory environment.

Heneicosanol is a long-chain fatty alcohol, appearing as a waxy white solid at room
temperature.[1][2] While it is not classified as a hazardous substance under GHS or European
CLP regulations, it is considered a combustible solid and may cause mild irritation to the skin,
eyes, and respiratory tract upon contact or inhalation of dust.[1][3] Therefore, standard
laboratory precautions are recommended to ensure safe handling.[1]

Chemical and Physical Properties

A summary of key quantitative data for Heneicosanol is provided below.
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Property Value Reference
Molecular Formula C21H440O [2]
Molecular Weight ~312.6 g/mol [3]

White powder, crystal, or waxy
Appearance . [11[2]

solid
Melting Point 67-71°C [1112]
Storage Temperature 2-8°C

Solubility

Practically insoluble in water

[1]

GHS Hazard

Does not meet hazard criteria

[3]4]

Storage Class

11 (Combustible Solids)

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent mild irritation and exposure to dust. The

following equipment should be worn at all times when handling Heneicosanol.

Exposure Route

Recommended PPE

Rationale

NIOSH-approved N95 dust

To prevent inhalation of fine

Inhalation ‘ dust particles which may cause
mas
respiratory tract irritation.[1]
Safety glasses with side To protect eyes from airborne
Eye/Face ) )
shields or goggles dust particles.[1]
To prevent direct skin contact
Skin/Hand Nitrile or Neoprene gloves and potential mild irritation.[5]
[6]
To protect clothing and skin
Body Standard laboratory coat from incidental contact with

dust.
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Operational Plan: Safe Handling Protocol

Follow this step-by-step protocol to ensure the safe handling of Heneicosanol in a laboratory
setting.

e Preparation and Engineering Controls:

o Work in a well-ventilated area. The use of local exhaust ventilation or a chemical fume
hood is strongly recommended to minimize dust accumulation in the air.[1]

o Ensure an emergency eyewash station and safety shower are readily accessible.
o Clear the workspace of any unnecessary items.
e Donning PPE:

o Before handling the chemical, put on all required PPE as specified in the table above: a
lab coat, safety glasses, gloves, and an N95 dust mask.

¢ Handling the Chemical:

o Handle Heneicosanol as a fine powder. Avoid any actions that could generate dust, such
as vigorous shaking or scraping.[1]

o When weighing or transferring the powder, do so carefully and slowly.

o Keep containers of Heneicosanol closed when not in use to prevent dust from becoming
airborne.

e Spill Management:
o In the event of a small spill, gently sweep up the solid material, avoiding dust creation.
o Place the spilled material into a designated, sealed container for disposal.
o Clean the spill area with a wet cloth or paper towel to remove any remaining dust.

e End of Procedure:
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[e]

After handling is complete, wipe down the work surface.

o

Dispose of any contaminated materials (e.g., weigh paper, paper towels) in the
appropriate waste container.

o

Remove PPE in the correct order to avoid cross-contamination.

[¢]

Wash hands thoroughly with soap and water.
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Preparation & Controls
(Ventilation, Eyewash)

rea is ready

Don Appropriate PPE
(Gloves, Goggles, N95 Mask)

Dperator is protected

Handle Chemical
(Avoid Dust Generation)

Small Spill Occurs

Clean Spill
(Sweep, Wet Wipe)

Dill secured

Store or Dispose

(Seal Container)

Work complete

Decontaminate Area & Doff PPE
(Wash Hands)
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Identify Exposure Route

Skin Eye Inhalation Ingestion

Skin Contact Eye Contact Inhalation Ingestion

1. Brush off powder Flush with water Move to fresh air 1. Do NOT induce vomiting
2. Wash with soap & water for 15 minutes 2. Give water/milk

4
7/

7/
//If breathing is difficult

~< \
a4 ¥

Seek Medical Attention
(If irritation persists or ingested)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Heneicosanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102992#personal-protective-equipment-for-handling-
heneicosanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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